Cas no 1046815-98-8 (propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate)

• Product Name: propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate
• CAS No: 1046815-98-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 2132909
• PubChem ID: 53302073
• Update Time: 2025-04-21

propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 4-(cyanomethyl)piperidine-1-carboxylate
• isopropyl4-(cyanomethyl)piperidine-1-carboxylate
• isopropyl 4-(cyanomethyl)piperidine-1-carboxylate
• SCHEMBL3170644
• DB-059175
• AKOS015897713
• 1046815-98-8
• MVMHVLRNJJCONO-UHFFFAOYSA-N

• Inchi： 1S/C11H18N2O2/c1-9(2)15-11(14)13-7-4-10(3-6-12)5-8-13/h9-10H,3-5,7-8H2,1-2H3
• InChI Key： MVMHVLRNJJCONO-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(N1CCC(CC#N)CC1)=O

Computed Properties

• Exact Mass: 210.136827821Da
• Monoisotopic Mass: 210.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.3Ų